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Compound of Interest

Compound Name: Aopta
CAS No.: 80186-83-0
Cat. No.: B1240302
Get Quote
. J

For the attention of researchers, scientists, and drug development professionals, this document
provides crucial safety and logistical information for the handling of APTA® Insecticide, with the
active ingredient Tolfenpyrad. Please note that a search for the chemical "Aopta” did not yield
any matching results; it is presumed to be a typographical error for APTA®.

This guide offers procedural, step-by-step instructions to ensure the safe operational use and
disposal of this chemical, reinforcing our commitment to being your preferred source for
laboratory safety and chemical handling information.

Essential Safety and Personal Protective Equipment
(PPE)

When handling APTA® Insecticide, adherence to stringent safety protocols is paramount to
minimize exposure and mitigate potential hazards. The following personal protective equipment
is mandatory.

Recommended Personal Protective Equipment (PPE)
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Protection Type

Specification

Rationale

Eye and Face Protection

Safety glasses with side
shields, chemical safety

goggles, or a face shield.[1][2]
[31[4]

To prevent contact with eyes,
which can cause moderate
irritation.[1][3]

Skin Protection

Long-sleeved shirt, long pants,
and chemical-resistant gloves
(e.g., waterproof).[1][2][3][4][5]

To prevent skin contact, as the
substance can be harmful if
absorbed through the skin.[1]

[3]

Respiratory Protection

A NIOSH-approved respirator
is required for handling
activities. Options include an
elastomeric half mask
respirator with organic vapor
(OV) cartridges and a
combination N, R, or P filter; a
gas mask with OV canisters; or
a powered air-purifying
respirator with OV cartridges

and combination HE filters.[1]

[21(31[4]

May be fatal if inhaled.[1][3]
Use in a well-ventilated area is
crucial.[1][2]

Footwear

Closed-toe shoes and socks.

[3]4]

To protect feet from potential

spills.

Chemical and Toxicological Data

A comprehensive understanding of the chemical properties and toxicological profile of

Tolfenpyrad, the active ingredient in APTA® Insecticide, is essential for safe handling.

Chemical Identification
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Identifier Value

4-chloro-3-ethyl-1-methyl-N-[[4-(4-

Chemical Name methylphenoxy)phenyllmethyl]pyrazole-5-
carboxamide[6][7]

CAS Number 129558-76-5[6][7]

Molecular Formula C21H22CINs0O2[8]

Molecular Weight 383.87 g/mol [9]

icoloical S

Endpoint Value Species
Oral LDso > 75-113 mg/kg bw[10] Rat
Dermal LDso > 2000 mg/kg bw[10] Rat
Inhalation LCso 1.5-2.21 mg/L[10] Rat

Eye Irritation Slightly irritating[10] Rabbit
Skin Irritation Not an irritant[10] Rabbit

Not likely to be carcinogenic to

Carcinogenicity humans.[1][11]

No evidence of neurotoxicity.

[1]

Neurotoxicity

Operational and Disposal Plans

Strict adherence to the following procedural guidance is necessary to ensure safety and proper
disposal.

Experimental Workflow: Handling APTA® Insecticide

The following diagram outlines the standard procedure for handling APTA® Insecticide in a
laboratory setting.
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Preparation

Don Personal Protective Equipment (PPE)

;

Ensure Adequate Ventilation

;

Gather All Necessary Materials

HanLIing

Carefully Open Container

:

Measure Required Amount

;

Mix with Diluent if Necessary

;

Perform Experimental Procedure

Post-Héndling

Decontaminate Work Surfaces

:

Remove and Clean/Dispose of PPE

;

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling of APTA® Insecticide.
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Disposal Plan: Waste and Container Management

Proper disposal of waste and empty containers is critical to prevent environmental
contamination and accidental exposure.

Waste Disposal Container Disposal
Collect Waste in a Labeled, Sealed Container Triple Rinse or Pressure Rinse Container
Y Y
Store in a Designated, Secure Area Puncture and Render Unusable
Y Y
Dispose of via an Approved Waste Disposal Facility Dispose of in a Sanitary Landfill or by Other Approved Procedures

Click to download full resolution via product page

Caption: Disposal procedures for APTA® Insecticide waste and containers.

First Aid and Emergency Procedures

In the event of exposure, immediate and appropriate first aid is crucial.
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Exposure Route First Aid Measures

Move the person to fresh air. If the person is not
Inhalation breathing, call for emergency medical

assistance and give artificial respiration.[1][2]

Take off contaminated clothing immediately.
Skin Contact Rinse skin with plenty of water for 15-20

minutes.[3]

Hold the eye open and rinse slowly and gently

with water for 15-20 minutes. Remove contact
Eye Contact ] ] ]

lenses, if present, after the first 5 minutes, then

continue rinsing.[3]

Call a poison control center or doctor

immediately for treatment advice. Have the
Ingestion person sip a glass of water if able to swallow.

Do not induce vomiting unless told to do so by a

poison control center or doctor.[1][2]

Spill Management

In the case of a spill, the following steps should be taken:
e Evacuate the area.
o Wear appropriate PPE, including respiratory protection.[1][2]

 For liquid spills, absorb the material with an inert absorbent and place it in a labeled, sealed
container for disposal.[1][2]

» For spills that have soaked into the ground, the contaminated soil should be dug up and
placed in a sealed metal drum for disposal.[1][2]

o Thoroughly scrub the spill area with a strong industrial detergent and rinse with water.[1][2]

e Prevent spilled material from entering waterways, as it is highly toxic to aquatic organisms.[1]
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Storage and Handling Precautions

 Store in the original, tightly closed container in a cool, dry, and well-ventilated place.[1][2]
* Do not store near heat or open flames.[1][2]
¢ Prevent cross-contamination with other pesticides, fertilizers, food, and feed.[1][2]

» Wash hands thoroughly with soap and water after handling and before eating, drinking,
chewing gum, using tobacco, or using the toilet.[1][3]

* Remove and wash contaminated clothing before reuse.[1][3]

Disclaimer: This information is intended as a guide for trained professionals and is not a
substitute for a comprehensive risk assessment. Always refer to the manufacturer's Safety
Data Sheet (SDS) for complete and detailed information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Navigating the Safe Handling of APTA® Insecticide in a
Laboratory Setting]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1240302/docs#navigating-the-safe-handling-of-apta-
insecticide-in-a-laboratory-setting]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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